Cas no 2719793-91-4 ((R)-RP-6306)

• Product Name: (R)-RP-6306
• CAS No: 2719793-91-4
• MF: C₁₈H₂₀N₄O₂
• MW: 324.38
• CID: 5092826
• Update Time: 2025-07-10

(R)-RP-6306 Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-3-carboxamide, 2-amino-1-(3-hydroxy-2,6-dimethylphenyl)-5,6-dimethyl-, (1R)-
• (R)-RP-6306

• Inchi： 1S/C18H20N4O2/c1-8-5-6-13(23)10(3)15(8)22-16(19)14(17(20)24)12-7-9(2)11(4)21-18(12)22/h5-7,23H,19H2,1-4H3,(H2,20,24)
• InChI Key： ARBRHWRTXPWZGN-UHFFFAOYSA-N
• SMILES： NC1=C(C2=CC(C)=C(C)N=C2N1C1C(=CC=C(O)C=1C)C)C(=O)N

Additional information on (R)-RP-6306

Research Brief on (R)-RP-6306 and Compound 2719793-91-4 in Chemical Biology and Medicine

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small molecule inhibitors targeting key cellular pathways. Among these, (R)-RP-6306, a novel PKMYT1 inhibitor, has emerged as a promising therapeutic candidate, particularly in oncology. The compound, associated with the chemical identifier 2719793-91-4, has demonstrated potent inhibitory activity in preclinical studies, offering potential applications in treating cancers with specific genetic vulnerabilities.

The development of (R)-RP-6306 is rooted in the growing understanding of cell cycle regulation and its dysregulation in cancer. PKMYT1, a critical regulator of the G2/M checkpoint, has been identified as a viable target for synthetic lethality in cancers with CCNE1 amplification. (R)-RP-6306 selectively inhibits PKMYT1, leading to mitotic catastrophe and apoptosis in cancer cells, while sparing normal cells. This mechanism has been validated in multiple in vitro and in vivo models, showcasing its potential as a precision oncology therapeutic.

Recent studies have focused on optimizing the pharmacokinetic and pharmacodynamic properties of (R)-RP-6306. The compound's structure-activity relationship (SAR) has been extensively studied, with modifications to improve solubility, bioavailability, and target engagement. Notably, 2719793-91-4 represents a key intermediate in the synthesis of (R)-RP-6306, and its characterization has been pivotal in ensuring the reproducibility and scalability of the manufacturing process.

Clinical trials evaluating (R)-RP-6306 are currently underway, with preliminary data indicating favorable safety profiles and early signs of efficacy in patients with solid tumors harboring CCNE1 amplification. These trials are critical for determining the compound's therapeutic window and potential combination strategies with existing chemotherapies or targeted agents. The integration of biomarker-driven patient selection is expected to enhance the clinical outcomes and validate the mechanistic hypotheses underlying (R)-RP-6306's development.

In conclusion, (R)-RP-6306 and its associated compound 2719793-91-4 represent a significant advancement in the field of targeted cancer therapy. The ongoing research underscores the importance of PKMYT1 inhibition as a therapeutic strategy and highlights the potential of (R)-RP-6306 to address unmet medical needs in oncology. Future studies will further elucidate its clinical utility and expand its applications to other cancer types with similar genetic alterations.